Phytic acid

• CAS No.: 83-86-3
• Product Name: Phytic acid
• Molecular Formula: C₆H₁₈O₂₄P₆
• Molecular Weight: 660.04 g/mol
• IUPAC Name: (2,3,4,5,6-pentaphosphonooxycyclohexyl) dihydrogen phosphate
• Standard InChI: InChI=1S/C6H18O24P6/c7-31(8,9)25-1-2(26-32(10,11)12)4(28-34(16,17)18)6(30-36(22,23)24)5(29-35(19,20)21)3(1)27-33(13,14)15/h1-6H,(H2,7,8,9)(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)(H2,19,20,21)(H2,22,23,24)
• Standard InChIKey: IMQLKJBTEOYOSI-UHFFFAOYSA-N
• SMILES: C1(C(C(C(C(C1OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O
• Canonical SMILES: C1(C(C(C(C(C1OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O
• Melting Point: 25°C
• Physical Description: Solid
• Description: Myo-inositol hexakisphosphate, also known as sodium phytate or phytate, calcium, belongs to the class of organic compounds known as inositol phosphates. Inositol phosphates are compounds containing a phosphate group attached to an inositol (or cyclohexanehexol) moiety. Myo-inositol hexakisphosphate exists as a solid, soluble (in water), and an extremely strong acidic compound (based on its pKa). Myo-inositol hexakisphosphate has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, myo-inositol hexakisphosphate is primarily located in the nucleus. Myo-inositol hexakisphosphate participates in a number of enzymatic reactions. In particular, Myo-inositol hexakisphosphate can be biosynthesized from inositol 1, 3, 4, 5, 6-pentakisphosphate; which is mediated by the enzyme inositol-pentakisphosphate 2-kinase. In addition, Myo-inositol hexakisphosphate can be biosynthesized from 5-diphosphoinositol pentakisphosphate; which is mediated by the enzyme diphosphoinositol polyphosphate phosphohydrolase 1. In humans, myo-inositol hexakisphosphate is involved in the inositol phosphate metabolism pathway and the inositol metabolism pathway. Outside of the human body, myo-inositol hexakisphosphate can be found in a number of food items such as red huckleberry, bitter gourd, grapefruit/pummelo hybrid, and celery stalks. This makes myo-inositol hexakisphosphate a potential biomarker for the consumption of these food products.; Myo-inositol hexakisphosphate is a myo-inositol hexakisphosphate in which each hydroxy group of myo-inositol is monophosphorylated. It has a role as an iron chelator, an antineoplastic agent, a signalling molecule, an Escherichia coli metabolite, a mouse metabolite and a cofactor. It is a conjugate acid of a myo-inositol hexakisphosphate(12-).
• Solubility: 1000 mg/mL
• Synonyms: myo-Inositol 1,2,3,4,5,6-Hexakis(dihydrogen phosphate); Alkalovert; Dermofeel PA 3; Exfoderm; Exfoderm Forte; Fytic Acid; IP6; Inositol 1,2,3,4,5,6-Hexakisphosphate; Inositol Hexakis(phosphate); Inositol hexaphosphate; InsP6; Phyliance; RP 3000; WHL
• Reference: 1. Reddy NR, Sathe SK, Salunkhe DK. Phytates in legumes and cereals. Adv Food Res. 1982;28:1-92. doi: 10.1016/s0065-2628(08)60110-x. PMID: 6299067.; ; 2. Schlemmer U, Frølich W, Prieto RM, Grases F. Phytate in foods and significance for humans: food sources, intake, processing, bioavailability, protective role and analysis. Mol Nutr Food Res. 2009 Sep;53 Suppl 2:S330-75. doi: 10.1002/mnfr.200900099. PMID: 19774556.; ; 3. Phillippy BQ, Bland JM, Evens TJ. Ion chromatography of phytate in roots and tubers. J Agric Food Chem. 2003 Jan 15;51(2):350-3. doi: 10.1021/jf025827m. PMID: 12517094.; ; 4. Macfarlane BJ, Bezwoda WR, Bothwell TH, Baynes RD, Bothwell JE, MacPhail AP, Lamparelli RD, Mayet F. Inhibitory effect of nuts on iron absorption. Am J Clin Nutr. 1988 Feb;47(2):270-4. doi: 10.1093/ajcn/47.2.270. PMID: 3341259.; ; 5. Seaman JC, Hutchison JM, Jackson BP, Vulava VM. In situ treatment of metals in contaminated soils with phytate. J Environ Qual. 2003 Jan-Feb;32(1):153-61. doi: 10.2134/jeq2003.1530. PMID: 12549554.
• PubChem Compound: 890
• Last Modified: Nov 11 2021